Cas no 105199-50-6 (Ethyl 5-Cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate)

• Product Name: Ethyl 5-Cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate
• CAS No: 105199-50-6
• MF: C₂₁H₁₈N₂O₂S
• MW: 362.444823741913
• MDL: MFCD03425736
• CID: 181852
• PubChem ID: 2763675
• Update Time: 2025-07-27

Ethyl 5-Cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-cyano-1,4,5,6-tetrahydro-2,4-diphenyl-6-thioxo-, ethyl ester
• ethyl 3-cyano-4,6-diphenyl-2-sulfanylidene-3,4-dihydro-1H-pyridine-5-carboxylate
• Ethyl 5-cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate
• AKOS005069888
• Ethyl 5-cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydropyridine-3-carboxylate
• FT-0680223
• 2T-0014
• Ethyl 5-cyano-2,4-diphenyl-6-sulfanylidene-1,4,5,6-tetrahydropyridine-3-carboxylate
• MFCD03425736
• 105199-50-6
• DTXSID00377087
• CS-0339594
• Oprea1_398582
• J-521132
• Ethyl5-cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate
• ethyl 5-cyano-2,4-diphenyl-6-sulfanylidene-4,5-dihydro-1H-pyridine-3-carboxylate
• DB-208935
• Ethyl 5-Cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate

• MDL： MFCD03425736
• Inchi： 1S/C21H18N2O2S/c1-2-25-21(24)18-17(14-9-5-3-6-10-14)16(13-22)20(26)23-19(18)15-11-7-4-8-12-15/h3-12,16-17H,2H2,1H3,(H,23,26)
• InChI Key： PZWSRGFTFGHOTK-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)C(C2C=CC=CC=2)C(C(=O)OCC)=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 362.10900
• Monoisotopic Mass: 362.108899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.2
• XLogP3: 3.6

Experimental Properties

• Density: 1.28
• Melting Point: 118-121°C
• Boiling Point: 555.8°Cat760mmHg
• Flash Point: 289.9°C
• Refractive Index: 1.651
• PSA: 94.21000
• LogP: 4.14378

Ethyl 5-Cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 5-Cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate

Ethyl 5-Cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate (CAS No. 105199-50-6): A Comprehensive Review of Its Chemical Properties and Emerging Applications

Ethyl 5-Cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate (CAS No. 105199-50-6) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique molecular framework and potential biological activities. This compound belongs to the thioxo-pyridine class, which is characterized by the presence of a sulfur atom in the ring system, making it a promising candidate for further investigation in drug discovery and material science.

The molecular structure of Ethyl 5-Cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate consists of a pyridine core substituted with various functional groups. The presence of a cyano group at the 5-position and a thioxo group at the 6-position introduces electrophilic and nucleophilic centers, respectively, which can participate in various chemical reactions. Additionally, the ethyl ester group at the carboxyl position enhances its solubility in organic solvents, making it more amenable for synthetic modifications and biological assays.

In recent years, there has been growing interest in thioxo-pyridine derivatives due to their reported bioactivities. For instance, studies have shown that compounds with similar structural motifs exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders and cancer. The< strong>5-Cyano group in particular has been identified as a key pharmacophore in several bioactive molecules, contributing to their binding affinity and efficacy.

One of the most compelling aspects of Ethyl 5-Cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate is its potential as a scaffold for drug development. The flexibility of the tetrahydro-pyridine ring allows for modifications at multiple positions without disrupting the core pharmacophoric elements. This structural versatility has been exploited by researchers to design novel analogs with enhanced pharmacokinetic properties or improved target specificity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thioxo ring through sulfur insertion reactions and the introduction of the cyano group via cyanation processes. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the aryl-substituted pyridine core efficiently.

Recent advances in computational chemistry have also facilitated the study of Ethyl 5-Cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate. Molecular modeling studies have provided insights into its binding interactions with biological targets at an atomic level. These simulations have helped rationalize its observed bioactivities and guide the design of next-generation derivatives with improved properties.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The unique electronic properties of its heterocyclic core make it a candidate for use in organic electronics and catalysis. Researchers are exploring its potential as a ligand in transition metal catalysis or as an intermediate in the synthesis of advanced materials with tailored functionalities.

The< strong>Ethyl ester group in its structure not only influences its solubility but also provides a handle for further derivatization through hydrolysis or transesterification reactions. This chemical versatility has enabled the preparation of various derivatives with distinct properties for different applications.

The< strong>CAS No. 105199-50-6 serves as a unique identifier for this compound in scientific literature and regulatory databases. This standardized nomenclature ensures accurate referencing and facilitates communication among researchers worldwide. The compound's entry in chemical databases provides valuable information on its physical properties, safety data sheets (SDS), and references to relevant patents or publications.

Ongoing research efforts continue to uncover new aspects of Ethyl 5-Cyano-2,4-diphenyl-6-thioxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate. Studies are focusing on elucidating its mechanism of action in biological systems and exploring novel synthetic routes to improve its production efficiency. Collaborative projects between academic institutions and pharmaceutical companies are expected to yield innovative applications for this versatile compound.

The future prospects for this compound are bright due to its multifaceted potential across multiple disciplines. As research progresses，it is anticipated that new derivatives will be developed with enhanced therapeutic efficacy or novel material properties。The continued exploration of< strong>Ethyl 5-Cyano-2，4-diphenyl－6-thioxo－1，4，5，6－tetrahydro－3－pyridinecarboxylate will undoubtedly contribute significantly to advancements in both chemistry and biology。